Cas no 765-87-7 (cyclohexane-1,2-dione)

• Product Name: cyclohexane-1,2-dione
• CAS No: 765-87-7
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD00001648
• CID: 39799
• PubChem ID: 13006
• Update Time: 2025-10-29

cyclohexane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedione
• Cyclohexane-1,2-dione
• Dihydrocatechol
• 1,2-Dioxocyclohexane
• Cyclohexanedione
• 1,2-Cyclohexadione
• Cyclohexan-1,2-dione
• 1-2-Cyclohexanedione
• 75C1OVW0FJ
• OILAIQUEIWYQPH-UHFFFAOYSA-N
• NSC627435
• 1,2-CYCLOHEXANEDIONE,KETONE FORM
• cyclohexane-dione
• 1,2-cyclohexandione
• 1,2-cyclo hexadione
• PubChem13287
• cyclohexane-1,2-quinone
• EINECS 212-155-3
• NSC32950
• 1,2-Cyclohexanedione, 97%
• FT-0602067
• InChI=1/C6H8O2/c7-5-3-1-2-4-6(5)8/h1-4H
• SCHEMBL4277215
• AI3-25042
• Z90122041
• A838753
• BRN 0507419
• NSC 32950
• CHEBI:41674
• NS00004801
• 2-HYDROXY-2-CYCLOHEXEN-1-ONE [FHFI]
• PD158251
• 4-07-00-01982 (Beilstein Handbook Reference)
• NSC-32950
• HY-W007347
• NSC-627435
• CCRIS 6296
• EN300-18736
• AM20070526
• SY018311
• STR04269
• 765-87-7
• Q27104480
• A9705
• DTXSID6061101
• SCHEMBL33935
• CS-W007347
• CHEMBL189727
• AKOS000276702
• 1,2-CYCLOHEXANEDIONE-
• C06105
• UNII-75C1OVW0FJ
• MFCD00001648
• STL553968
• BBL100331
• DB-018738
• 212-155-3
• Cyclohexane1,2dione
• FC16073
• 1,2Dioxocyclohexane
• DTXCID3047893
• cyclohexane-1,2-dione

• MDL： MFCD00001648
• Inchi： 1S/C6H8O2/c7-5-3-1-2-4-6(5)8/h1-4H2
• InChI Key： OILAIQUEIWYQPH-UHFFFAOYSA-N
• SMILES： O=C1C(CCCC1)=O
• BRN： 0507419

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: -0.1
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Powder
• Density: 1,118 g/cm3
• Melting Point: 34-38 °C (lit.)
• Boiling Point: 194°C(lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: 1.518-1.52
• Water Partition Coefficient: dissolution
• PSA: 34.14000
• LogP: 0.69860
• FEMA: 2700
• Solubility: Soluble in ethanol; Ether, insoluble in water

cyclohexane-1,2-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8
• RTECS：GV0340000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：S24/25
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cyclohexane-1,2-dione

Cyclohexane-1,2-dione (CAS No. 765-87-7): Properties, Applications, and Market Insights

Cyclohexane-1,2-dione (CAS No. 765-87-7), also known as 1,2-cyclohexanedione, is a versatile cyclic diketone with significant applications in organic synthesis, pharmaceuticals, and specialty chemicals. This compound, featuring two carbonyl groups on a six-membered ring, has garnered attention due to its unique reactivity and utility in various industrial processes. Researchers and manufacturers frequently search for terms like "cyclohexane-1,2-dione synthesis", "1,2-cyclohexanedione applications", and "CAS 765-87-7 properties", reflecting its growing importance in chemical R&D.

The molecular structure of cyclohexane-1,2-dione enables diverse chemical transformations, making it valuable for producing heterocyclic compounds, chiral auxiliaries, and biologically active molecules. Recent studies highlight its role in developing sustainable synthetic methodologies, aligning with the global push toward green chemistry and eco-friendly processes. Its melting point (104–106°C) and solubility profile (moderate in polar solvents) make it practical for laboratory and industrial use. Common queries such as "cyclohexane-1,2-dione solubility" and "thermal stability of 1,2-cyclohexanedione" underscore the need for precise technical data.

In pharmaceutical applications, cyclohexane-1,2-dione serves as a precursor for drug intermediates, particularly in synthesizing antibiotics and anti-inflammatory agents. The rise of AI-driven drug discovery has increased demand for specialized building blocks like this diketone, as evidenced by searches for "CAS 765-87-7 in medicinal chemistry". Additionally, its derivatives show promise in agrochemicals, contributing to crop protection solutions—a hot topic given current food security challenges.

The market for 1,2-cyclohexanedione is expanding, driven by advancements in catalysis and fine chemical production. Suppliers often optimize listings with keywords like "high-purity cyclohexane-1,2-dione" and "bulk 1,2-cyclohexanedione suppliers" to meet B2B search trends. Regulatory compliance remains straightforward, as it falls outside restricted categories, though proper handling protocols (e.g., avoiding prolonged skin contact) are recommended—details often sought via queries like "CAS 765-87-7 safety data".

From an environmental standpoint, cyclohexane-1,2-dione degrades more efficiently than aromatic analogues, resonating with industries prioritizing biodegradable chemicals. Research into its photocatalytic applications further aligns with renewable energy trends. For analytical purposes, techniques like HPLC and GC-MS are typically employed—methods frequently referenced in searches such as "analysis of cyclohexane-1,2-dione".

Future prospects for CAS 765-87-7 include potential roles in material science (e.g., polymer modifiers) and battery electrolytes, areas gaining traction due to electric vehicle demands. As synthetic methodologies evolve, cost-effective production routes for 1,2-cyclohexanedione will likely emerge, addressing queries like "large-scale synthesis of cyclohexane-1,2-dione". Collaborative efforts between academia and industry continue to unlock new applications, ensuring this compound remains relevant across multiple sectors.